Cas no 1239353-49-1 (1-(Bromomethyl)-2-chloro-3,5-difluorobenzene)

• Product Name: 1-(Bromomethyl)-2-chloro-3,5-difluorobenzene
• CAS No: 1239353-49-1
• MF: C₇H₄BrClF₂
• MW: 241.460467338562
• CID: 5167577
• Update Time: 2025-06-11

1-(Bromomethyl)-2-chloro-3,5-difluorobenzene Chemical and Physical Properties

Names and Identifiers

• 1-(Bromomethyl)-2-chloro-3,5-difluorobenzene
• 2-Chloro-3,5-difluorobenzyl bromide

• Inchi： 1S/C7H4BrClF2/c8-3-4-1-5(10)2-6(11)7(4)9/h1-2H,3H2
• InChI Key： MPXMVIRPDAVXJO-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C=C(C=1Cl)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 134
• XLogP3: 3.3
• Topological Polar Surface Area: 0

Experimental Properties

• Density: 1.7±0.1 g/cm3
• Boiling Point: 217.2±35.0 °C at 760 mmHg
• Flash Point: 85.2±25.9 °C
• Vapor Pressure: 0.2±0.4 mmHg at 25°C

1-(Bromomethyl)-2-chloro-3,5-difluorobenzene Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-(Bromomethyl)-2-chloro-3,5-difluorobenzene

Chemical Profile of 1-(Bromomethyl)-2-chloro-3,5-difluorobenzene (CAS No: 1239353-49-1)

1-(Bromomethyl)-2-chloro-3,5-difluorobenzene, identified by the CAS number 1239353-49-1, is a fluorinated aromatic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its versatile structural framework. This compound serves as a crucial intermediate in the synthesis of various bioactive molecules, particularly in the development of novel therapeutic agents targeting complex biological pathways.

The molecular structure of 1-(Bromomethyl)-2-chloro-3,5-difluorobenzene features a benzene ring substituted with bromomethyl, chloro, and difluoro groups at specific positions. The presence of these functional groups imparts unique reactivity, making it a valuable building block for further chemical modifications. The bromomethyl group, for instance, is highly reactive and can undergo nucleophilic substitution reactions, while the chloro and difluoro substituents introduce electronic and steric effects that influence the compound's overall properties.

In recent years, there has been growing interest in fluorinated aromatic compounds due to their enhanced metabolic stability, improved bioavailability, and increased binding affinity to biological targets. Studies have demonstrated that fluorine atoms can modulate the electronic distribution within a molecule, leading to more potent and selective pharmacological activity. The incorporation of fluorine into drug candidates has been associated with significant advancements in areas such as oncology, anti-inflammatory therapy, and central nervous system disorders.

1-(Bromomethyl)-2-chloro-3,5-difluorobenzene has been explored in several research contexts, particularly in the synthesis of small-molecule inhibitors targeting enzymes involved in disease pathways. For example, researchers have utilized this compound to develop inhibitors of kinases and other enzymes relevant to cancer therapy. The bromomethyl group provides a convenient handle for further derivatization, allowing chemists to attach various pharmacophores or linker groups that enhance target specificity.

One notable application of 1-(Bromomethyl)-2-chloro-3,5-difluorobenzene is in the synthesis of kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways and are often dysregulated in diseases such as cancer. By modifying the benzene ring with fluorine atoms and other substituents, researchers can fine-tune the binding interactions with kinase active sites. Preliminary studies have shown promising results in vitro, indicating that compounds derived from 1-(Bromomethyl)-2-chloro-3,5-difluorobenzene exhibit inhibitory activity against specific kinases with high selectivity.

The chloro and difluoro groups in 1-(Bromomethyl)-2-chloro-3,5-difluorobenzene contribute to its stability under various reaction conditions while also influencing its solubility and bioavailability. These properties are essential for developing drug candidates that can be effectively administered orally or intravenously. Additionally, the presence of multiple reactive sites allows for diverse synthetic strategies, enabling chemists to explore different chemical spaces and discover novel analogs with improved pharmacological profiles.

In the realm of agrochemicals, 1-(Bromomethyl)-2-chloro-3,5-difluorobenzene has been investigated as a precursor for herbicides and fungicides. The structural features of this compound make it suitable for designing molecules that interact with biological targets in plants, offering potential solutions to combat resistant strains of weeds and fungal pathogens. Researchers have leveraged its reactivity to develop derivatives with enhanced efficacy and reduced environmental impact.

The synthesis of 1-(Bromomethyl)-2-chloro-3,5-difluorobenzene typically involves multi-step organic transformations starting from commercially available aromatic precursors. Common synthetic routes include halogenation reactions followed by functional group interconversions to introduce bromomethyl and chloro substituents at desired positions. The use of fluorinating agents such as Selectfluor® or DAST (Diethylaminosulfur trifluoride) allows for the introduction of fluorine atoms with high regioselectivity.

Recent advances in flow chemistry have also enabled more efficient preparations of 1-(Bromomethyl)-2-chloro-3,5-difluorobenzene, allowing for scalable production under controlled conditions. Flow chemistry offers advantages such as improved reaction homogeneity, reduced solvent consumption, and easier purification processes. These innovations have made it possible to produce this compound in larger quantities while maintaining high purity standards.

The pharmacological potential of derivatives derived from 1-(Bromomethyl)-2-chloro-3,5-difluorobenzene continues to be explored in both academic and industrial settings. Collaborative efforts between chemists and biologists have led to the identification of novel lead compounds with therapeutic promise. As computational methods improve, virtual screening techniques are being employed to predict the binding affinities of these derivatives to biological targets before experimental validation.

In conclusion,1-(Bromomethyl)-2-chloro-3,5-difluorobenzene (CAS No: 1239353-49-1) is a multifaceted compound with significant utility in pharmaceutical research. Its unique structural features enable diverse applications ranging from drug development to agrochemical innovation. As scientists continue to uncover new synthetic methodologies and pharmacological targets,1-(Bromomethyl)-2-chloro-3,5-difluorobenzene will likely remain at the forefront of molecular design efforts aimed at addressing unmet medical needs.